Lyso-sulfatide (bovine)

• Molecular Formula: C24H47NO10S
• Molecular Weight: 541.7 g/mol
• InChI: InChI=1S/C24H47NO10S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(27)18(25)17-33-24-22(29)23(35-36(30,31)32)21(28)20(16-26)34-24/h14-15,18-24,26-29H,2-13,16-17,25H2,1H3,(H,30,31,32)/b15-14+/t18-,19+,20+,21-,22+,23-,24+/m0/s1
• InChIKey: BXSULSOCJNTUJS-YTBMLWRQSA-N

Lyso-Sulfatide (Bovine) Identity & Source

Lyso-sulfatide (bovine), chemically identified as psychosine 3′-O-sulfate or sulfogalactosyl sphingosine, is a deacylated derivative of the myelin-enriched glycosphingolipid sulfatide [1]. Distinguished from its parent sulfatide by the absence of an N-linked fatty acid amide chain [2], this lysosphingolipid is isolated from bovine brain tissue and is commercially supplied primarily as the ammonium salt form . It serves as a bioactive signaling molecule and a critical analytical standard in lipidomics and disease research [3].

Signaling Studies

Bioactive lysosphingolipid probe for immune and neural signaling assays

Analytical Standard

LC-MS/MS lipidomics standard for sulfatide/lysosulfatide quantification

Source & Form

Bovine brain-derived, supplied as ammonium salt for research use

• [1] Saville JT, et al. Quantification of plasma sulfatides by mass spectrometry: Utility for metachromatic leukodystrophy. Anal Chim Acta. 2017;955:79-85. View Source
• [2] Yaghootfam C, et al. Deletion of fatty acid amide hydrolase reduces lyso-sulfatide levels but exacerbates metachromatic leukodystrophy in mice. J Biol Chem. 2021;297(3):101064. View Source
• [3] Mirzaian M, et al. Quantification of sulfatides and lysosulfatides in tissues and body fluids by liquid chromatography-tandem mass spectrometry. J Lipid Res. 2015;56(5):1063-1075. View Source

Lyso-Sulfatide (Bovine) Irreplaceability

Lyso-sulfatide (bovine) is not functionally interchangeable with its closest structural analogs, including parent sulfatide or the non-sulfated psychosine, due to its unique combination of a free amine group and a 3′-O-sulfate moiety [1]. While sulfatide possesses an N-acyl fatty acid chain that anchors it within lipid bilayers, lyso-sulfatide lacks this chain, conferring distinct solubility, receptor-binding kinetics, and biological potency [2]. For instance, the free amine group is essential for its anticoagulant activity, as demonstrated by the complete loss of function in N-acetylated sulfatide [3]. Substitution with psychosine or other lysosphingolipids introduces divergent physicochemical properties, such as altered chromatographic mobility (Rf values) and NMR chemical shifts, which preclude their use as equivalent analytical standards or bioactive tools [4].

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Parent sulfatide or other isoforms

N-acyl chain alters solubility and receptor-binding kinetics, may not reproduce lyso-sulfatide bioactivity or analytical behavior

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Psychosine (non-sulfated analog)

Lacks 3′-O-sulfate moiety, leading to divergent TLC Rf values and NMR shifts; not interchangeable as an analytical standard

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N-acetyl-sulfatide

Free amine essential for anticoagulant activity; acetylated form may not support factor Xa-mediated pathway studies

• [1] Yaghootfam C, et al. Deletion of fatty acid amide hydrolase reduces lyso-sulfatide levels but exacerbates metachromatic leukodystrophy in mice. J Biol Chem. 2021;297(3):101064. View Source
• [2] Rhost S, et al. Multiple tissue-specific isoforms of sulfatide activate CD1d-restricted type II NKT cells. Eur J Immunol. 2009;39(12):3466-3478. View Source
• [3] Yegneswaran S, et al. Lyso-Sulfatide Binds Factor Xa and Inhibits Thrombin Generation by the Prothrombinase Complex. PLoS One. 2015;10(8):e0135025. View Source
• [4] Hara A, et al. New approach for characterization of lysosulfatide by TLC, fast atom bombardment mass spectrometry and NMR spectroscopy. J Biochem. 1990;107(5):739-745. View Source

Lyso-Sulfatide (Bovine) Comparative Performance

CD1d-Restricted NKT Cell Activation

In a comparative study assessing CD1d-restricted NKT cell activation, lysosulfatide (lacking a fatty acid) was identified as the most potent sulfatide isoform. In contrast, isoforms with shortened fatty acid chains (C18:1 vs. C24:1) or saturated long chains (C24:0) demonstrated reduced stimulatory capacity, and fatty acid hydroxylation completely abolished the response [1].

NKT Cell Activation

Head-to-head

Ranked highest potency among sulfatide isoforms tested; fatty acid hydroxylation abolished response

Supports type II NKT cell activation assay context

Murine CD1d-restricted hybridoma assay; isoform rank may vary by model

Evidence Dimension	NKT cell stimulatory capacity
Target Compound Data	Most potent isoform
Comparator Or Baseline	C24:1 sulfatide (reduced), C24:0 sulfatide (reduced), hydroxylated sulfatide (abolished)
Quantified Difference	Lysosulfatide potency > sulfatide isoforms; hydroxylation abolished response
Conditions	Murine CD1d-restricted NKT hybridoma recognition assay

Why This Matters

This potency advantage establishes lysosulfatide as the preferred research tool for investigating type II NKT cell biology and glycolipid-mediated immune modulation, where sulfatide isoforms exhibit lower or no activity.

• [1] Rhost S, et al. Multiple tissue-specific isoforms of sulfatide activate CD1d-restricted type II NKT cells. Eur J Immunol. 2009;39(12):3466-3478. View Source

Factor Xa-Mediated Anticoagulant Activity

Lysosulfatide (lyso-SF) demonstrated robust anticoagulant activity, inhibiting >90% of prothrombin activation in reaction mixtures containing factor Xa (fXa)/factor Va (fVa)/prothrombin and prolonging fXa 1-stage plasma clotting assays. In contrast, the analog N-acetyl-sulfatide, which lacks the free amine group, exhibited no anticoagulant effect, underscoring the essential role of the free amine [1].

Anticoagulant Activity

Head-to-head

>90% inhibition of prothrombin activation; N-acetyl-sulfatide inactive

Free amine-dependent anticoagulant pathway context

Purified clotting factor and plasma assays; functional requirement for free amine

Evidence Dimension	Anticoagulant activity
Target Compound Data	>90% inhibition of prothrombin activation; prolonged clotting time
Comparator Or Baseline	N-acetyl-sulfatide (no anticoagulant activity)
Quantified Difference	Lysosulfatide active; N-acetyl-sulfatide inactive
Conditions	Purified clotting factor assays and fXa 1-stage plasma clotting assays

Why This Matters

The strict structural requirement for the free amine group makes lyso-sulfatide (bovine) the only suitable compound for studying sphingolipid-mediated anticoagulation mechanisms, as N-acetylated or other modified analogs fail to recapitulate this activity.

• [1] Yegneswaran S, et al. Lyso-Sulfatide Binds Factor Xa and Inhibits Thrombin Generation by the Prothrombinase Complex. PLoS One. 2015;10(8):e0135025. View Source

Neuroblastoma Cytostatic Potency

In a comparative study across three mouse neuroblastoma cell lines, incubation with lysosphingolipids reduced cell numbers with the following order of effectiveness: lysosulfatide (lysoCS) > psychosine (Ps) > sphingosylphosphocholine (SPC). Cells exhibited characteristic sensitivities to lysolipid concentrations below 150 µM [1].

Cytostatic Potency

Head-to-head

Lysosulfatide > Psychosine > Sphingosylphosphocholine in reducing cell numbers

Reported rank among lysosphingolipids in neuroblastoma models

Three mouse neuroblastoma lines; concentrations below 150 µM

Evidence Dimension	Cytostatic potency
Target Compound Data	Highest effectiveness in reducing cell numbers
Comparator Or Baseline	Psychosine (intermediate effectiveness); Sphingosylphosphocholine (lowest effectiveness)
Quantified Difference	Lysosulfatide > Psychosine > Sphingosylphosphocholine
Conditions	Three mouse neuroblastoma cell lines, concentrations <150 µM

Why This Matters

For researchers investigating neural cell migration or evaluating cytotoxic effects of sphingolipids, lyso-sulfatide provides the most potent bioactivity among its class, enabling clearer dose-response relationships and potentially reducing the amount of compound required for experimental effects.

• [1] Sugiyama E, Uemura K, Hara A, Taketomi T. Effects of various lysosphingolipids on cell growth, morphology and lipid composition in three neuroblastoma cell lines. Biochem Biophys Res Commun. 1990;169(2):673-9. View Source

Analytical Profile & Identification

Thin-layer chromatography (TLC) analysis revealed that lysosulfatide exhibits anomalous Rf values compared to related lysosphingolipids such as glucopsychosine and galactopsychosine across neutral, acidic, and alkaline developing solvents. Furthermore, 13C-NMR signals of the sphingosine moiety (C-1 to C-5) showed significantly different chemical shifts between lysosulfatide and galactopsychosine, confirming its unique spectroscopic fingerprint [1].

Analytical Identity

Head-to-head

Distinct TLC Rf values and 13C-NMR chemical shifts vs. gluco-/galactopsychosine

Unambiguous identification in lipidomics and biomarker assays

TLC across solvent systems; NMR fingerprint at sphingosine C1-C5

Evidence Dimension	Chromatographic and spectroscopic identification
Target Compound Data	Anomalous TLC Rf values; distinct 13C-NMR chemical shifts at C1-C5
Comparator Or Baseline	Glucopsychosine and galactopsychosine
Quantified Difference	Significantly different chemical shifts and Rf values
Conditions	TLC with neutral, acidic, and alkaline solvents; 13C-NMR and 1H-NMR spectroscopy

Why This Matters

These analytical distinctions ensure that lyso-sulfatide can be unambiguously identified and quantified in complex biological matrices, reducing the risk of misidentification that could compromise biomarker studies or quality control assessments in metachromatic leukodystrophy (MLD) research.

• [1] Hara A, et al. New approach for characterization of lysosulfatide by TLC, fast atom bombardment mass spectrometry and NMR spectroscopy. J Biochem. 1990;107(5):739-745. View Source

Metachromatic Leukodystrophy Pathology

While both sulfatide and lyso-sulfatide accumulate in metachromatic leukodystrophy (MLD), lyso-sulfatide is considered a key driver of pathology despite its concentrations being far below sulfatide levels. Genetic deletion of fatty acid amide hydrolase (FAAH), the enzyme responsible for sulfatide deacylation, lowered lyso-sulfatide levels in an MLD mouse model [1].

MLD Pathology

Cross-study

Key pathological driver despite concentrations far below sulfatide; FAAH deletion lowers lyso-sulfatide

Model-derived pathological significance context

MLD mouse model; disproportionate impact relative to abundance

Evidence Dimension	Pathological significance in MLD
Target Compound Data	Key driver of pathology; FAAH deletion lowers lyso-sulfatide levels
Comparator Or Baseline	Parent sulfatide (accumulates to higher levels but is not the key driver)
Quantified Difference	Lyso-sulfatide concentrations far below sulfatide levels yet considered a key pathological driver
Conditions	MLD mouse model and patient samples

Why This Matters

The disproportionate pathological impact of lyso-sulfatide relative to its abundance underscores its irreplaceable value in MLD research, where studying sulfatide alone would miss a critical mediator of disease progression.

• [1] Yaghootfam C, et al. Deletion of fatty acid amide hydrolase reduces lyso-sulfatide levels but exacerbates metachromatic leukodystrophy in mice. J Biol Chem. 2021;297(3):101064. View Source

Lyso-Sulfatide (Bovine) Applications

Type II NKT Cell Activation Studies

Lyso-sulfatide (bovine) is the optimal research tool for studying CD1d-restricted type II NKT cell biology. As the most potent sulfatide isoform in activating these immune cells, it enables robust and reproducible experimental readouts that cannot be achieved with less active sulfatide variants (e.g., C24:1, C24:0, or hydroxylated sulfatides). This is particularly critical for studies examining autoimmune regulation, tumor immunity, and the role of self-glycolipids in immune surveillance [1].

Anticoagulation Pathway Elucidation

For coagulation and thrombosis research, lyso-sulfatide (bovine) is uniquely suited to investigate the anticoagulant activity of sphingolipids. Its ability to inhibit >90% of prothrombin activation by binding factor Xa in a manner distinct from the active site or Gla domain provides a novel mechanistic pathway. The structural requirement for the free amine group, as evidenced by the inactivity of N-acetyl-sulfatide, makes this specific compound indispensable for studying this regulatory mechanism [1].

MLD Biomarker Quantification

Lyso-sulfatide (bovine) serves as an essential analytical standard and internal control in LC/MS/MS assays for quantifying sulfatide and lysosulfatide species in MLD patient samples (plasma, urine, tissues). Given its role as a key pathological driver in MLD, despite its low abundance, accurate measurement of lyso-sulfatide is vital for diagnosis, monitoring disease progression, and evaluating therapeutic interventions. Its distinct chromatographic and spectroscopic profile ensures unambiguous identification in complex biological matrices [1].

Neural Cell Migration & Morphology Research

In neurobiological research, particularly studies on neural precursor cell motility (e.g., B35 neuroblastoma cells), lyso-sulfatide (bovine) is the preferred lysosphingolipid. It acts as an extracellular signal that rapidly promotes process retraction and cell rounding, and exhibits superior cytostatic potency compared to psychosine and sphingosylphosphocholine. This ensures that experimental effects on cell migration and morphology are robust and easily quantifiable at lower compound concentrations [1].

Application

Selection Property

Validation Focus

Type II NKT cell activation studies

Ranked potency among sulfatide isoforms

CD1d-restricted assay response context

Coagulation pathway research

Free amine-dependent anticoagulant activity

Factor Xa-mediated prothrombinase inhibition context

MLD biomarker quantification

Distinct chromatographic/spectroscopic fingerprint

Quantification in research matrices (plasma, tissue)

Neural cell morphology studies

Reported cytostatic rank among lysosphingolipids

Neuroblastoma cell-line endpoint review

• [1] Rhost S, et al. Multiple tissue-specific isoforms of sulfatide activate CD1d-restricted type II NKT cells. Eur J Immunol. 2009;39(12):3466-3478. View Source
• [2] Yegneswaran S, et al. Lyso-Sulfatide Binds Factor Xa and Inhibits Thrombin Generation by the Prothrombinase Complex. PLoS One. 2015;10(8):e0135025. View Source
• [3] Mirzaian M, et al. Quantification of sulfatides and lysosulfatides in tissues and body fluids by liquid chromatography-tandem mass spectrometry. J Lipid Res. 2015;56(5):1063-1075. View Source
• [4] Sugiyama E, et al. Effects of various lysosphingolipids on cell growth, morphology and lipid composition in three neuroblastoma cell lines. Biochem Biophys Res Commun. 1990;169(2):673-9. View Source